Cas no 1448129-93-8 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide)

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide structure
1448129-93-8 structure
Product Name:N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide
CAS No:1448129-93-8
MF:C21H23N3O4
MW:381.425025224686
CID:5914964
PubChem ID:71788712
Update Time:2025-07-29

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide
    • N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)oxamide
    • N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
    • N1-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
    • 1448129-93-8
    • F6200-3350
    • AKOS024538221
    • Inchi: 1S/C21H23N3O4/c1-13-8-9-19(28-3)16(10-13)23-21(27)20(26)22-11-18(25)15-12-24(2)17-7-5-4-6-14(15)17/h4-10,12,18,25H,11H2,1-3H3,(H,22,26)(H,23,27)
    • InChI Key: RWBJSUCGKRNFHL-UHFFFAOYSA-N
    • SMILES: OC(CNC(C(NC1C=C(C)C=CC=1OC)=O)=O)C1=CN(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 381.16885622g/mol
  • Monoisotopic Mass: 381.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 92.6Ų

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6200-3350-2μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
2μmol
$57.0 2023-09-09
Life Chemicals
F6200-3350-5μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
5μmol
$63.0 2023-09-09
Life Chemicals
F6200-3350-10μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
10μmol
$69.0 2023-09-09
Life Chemicals
F6200-3350-20μmol
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
20μmol
$79.0 2023-09-09
Life Chemicals
F6200-3350-1mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
1mg
$54.0 2023-09-09
Life Chemicals
F6200-3350-2mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
2mg
$59.0 2023-09-09
Life Chemicals
F6200-3350-3mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
3mg
$63.0 2023-09-09
Life Chemicals
F6200-3350-4mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
4mg
$66.0 2023-09-09
Life Chemicals
F6200-3350-5mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
5mg
$69.0 2023-09-09
Life Chemicals
F6200-3350-10mg
N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(2-methoxy-5-methylphenyl)ethanediamide
1448129-93-8
10mg
$79.0 2023-09-09

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide

Professional Introduction to N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 1448129-93-8)

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide, identified by its CAS number 1448129-93-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and development. The intricate arrangement of functional groups, including hydroxyl, indole, and methoxy substituents, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The structure of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide encompasses several key pharmacophoric elements that are commonly associated with biological activity. The indole moiety, in particular, is well-documented for its role in various biological processes and has been extensively studied for its potential in medicinal chemistry. The presence of a hydroxyl group at the second position of the ethyl chain introduces a polar characteristic, which can influence solubility and interactions with biological targets. Additionally, the methoxy group on the phenyl ring adds another layer of complexity, potentially affecting metabolic stability and pharmacokinetic profiles.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Studies have shown that compounds containing the indole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide may contribute to these activities by interacting with various cellular receptors and enzymes. For instance, the indole ring can bind to aromatic hydrocarbon receptors (AhR), which play a crucial role in immune modulation and metabolic regulation.

The pharmaceutical industry has been actively exploring novel compounds with enhanced efficacy and reduced side effects. N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide represents a promising candidate in this context. Its unique structural features suggest potential applications in the treatment of various diseases, including those related to inflammation and cancer. Preclinical studies have begun to uncover the pharmacological properties of this compound, providing insights into its mechanism of action and therapeutic potential.

One of the most compelling aspects of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide is its ability to modulate multiple biological pathways simultaneously. This polypharmacicity can be advantageous in developing drugs that address complex diseases by targeting multiple pathways involved in disease progression. For example, research suggests that this compound may have synergistic effects when used in combination with other therapeutic agents, enhancing overall treatment outcomes.

The synthesis of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(2-methoxy-5-methylphenyl)ethanediamide presents both challenges and opportunities for chemists. The complexity of its structure requires precise synthetic strategies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole moiety efficiently. Additionally, protecting group strategies are essential to manage the reactive functional groups during synthesis.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-indol-3-y]ethyl-N'-(2-methoxy-S-methylphenyI)etliandediamide (CAS No. 1448129--93--8) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely that N-- 23 -hydroxy - 23 - (l - methyl - l H - indol - 33 y] ethyI - N' - ( 22 methox} - S - methyl phenyI etliandediarnide , further advancements will be made that could revolutionize treatment strategies for various diseases.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd